Cas no 50574-59-9 ()

• CAS No: 50574-59-9
• MF: C₉H₁₁N₃O₇P
• MW: 304.17330288887
• CID: 6678997
• PubChem ID: 23421172
• Update Time: 2024-03-02

Chemical and Physical Properties

Names and Identifiers

• Inchi： 1S/C9H12N3O7P/c10-5-1-2-12(9(14)11-5)8-7-6(4(3-13)17-8)18-20(15,16)19-7/h1-2,4,6-8,13H,3H2,(H,15,16)(H2,10,11,14)/p-1/t4-,6-,7-,8-/m1/s1
• InChI Key： NMPZCCZXCOMSDQ-XVFCMESISA-M
• SMILES： P1(=O)([O-])O[C@@H]2[C@@H](CO)O[C@H]([C@@H]2O1)N1C(N=C(C=C1)N)=O

Computed Properties

• Exact Mass: 304.03346170g/mol
• Monoisotopic Mass: 304.03346170g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 541
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3.4
• Topological Polar Surface Area: 147Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Pyrimidine nucleotides 2',3'-cyclic pyrimidine nucleotides
• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Pyrimidine nucleotides Cyclic pyrimidine nucleotides 2',3'-cyclic pyrimidine nucleotides